Cas no 1616099-38-7 (Acetamide, N-[(5-bromo-2-pyridinyl)methyl]-)

• Product Name: Acetamide, N-[(5-bromo-2-pyridinyl)methyl]-
• CAS No: 1616099-38-7
• MF: C₈H₉BrN₂O
• MW: 229.073860883713
• CID: 5307585
• Update Time: 2025-06-11

Acetamide, N-[(5-bromo-2-pyridinyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[(5-bromo-2-pyridinyl)methyl]-

• Inchi： 1S/C8H9BrN2O/c1-6(12)10-5-8-3-2-7(9)4-11-8/h2-4H,5H2,1H3,(H,10,12)
• InChI Key： SVVYOYXJGJXAPS-UHFFFAOYSA-N
• SMILES： C(NCC1=NC=C(Br)C=C1)(=O)C

Additional information on Acetamide, N-[(5-bromo-2-pyridinyl)methyl]-

Comprehensive Overview of Acetamide, N-[(5-bromo-2-pyridinyl)methyl]- (CAS No. 1616099-38-7)

Acetamide, N-[(5-bromo-2-pyridinyl)methyl]- (CAS No. 1616099-38-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyridine derivative is widely recognized for its potential as a key intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "5-bromo-2-pyridinylmethyl acetamide", "bromopyridine acetamide derivatives", and "CAS 1616099-38-7 applications", reflecting its relevance in modern chemical innovation.

The compound's unique structure, featuring a 5-bromo-2-pyridinyl moiety linked to an acetamide group, makes it a versatile building block for drug discovery. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for targeted therapies and antibiotic alternatives. Its molecular formula, C₈H₉BrN₂O, and precise molecular weight (229.08 g/mol) are critical data points for synthetic chemists optimizing reaction pathways.

In the context of green chemistry trends, Acetamide, N-[(5-bromo-2-pyridinyl)methyl]- has been explored in solvent-free reactions and catalytic processes. This aligns with searches for "sustainable bromopyridine synthesis" and "eco-friendly heterocyclic compounds". The compound's crystalline properties and stability under various pH conditions (pH 2-9) further enhance its utility in industrial applications.

Analytical techniques like HPLC (High-Performance Liquid Chromatography) and LC-MS (Liquid Chromatography-Mass Spectrometry) are commonly employed to characterize this compound, addressing frequent queries about "CAS 1616099-38-7 purity analysis". Its spectral data, including distinctive ¹H NMR peaks (δ 8.6 ppm for pyridinyl proton) and IR absorption bands (1650 cm^-1 for amide C=O), serve as important quality control markers.

Recent patent literature reveals innovative applications of N-[(5-bromo-2-pyridinyl)methyl]acetamide in electronic materials, particularly as a precursor for organic semiconductors. This connects to trending searches about "bromopyridine-based OLED materials" and "nitrogen-containing heterocycles in optoelectronics". The compound's ability to participate in cross-coupling reactions (e.g., Suzuki-Miyaura coupling) makes it valuable for creating π-conjugated systems.

From a regulatory perspective, proper handling of Acetamide, N-[(5-bromo-2-pyridinyl)methyl]- requires standard laboratory safety protocols, though it doesn't fall under restricted categories. Frequently asked questions about "CAS 1616099-38-7 safety data" and "brominated acetamide storage" emphasize the need for clear technical documentation, which reputable suppliers typically provide with detailed COA (Certificate of Analysis).

The compound's commercial availability has increased significantly, with suppliers offering it in various purities (98-99.5%) to meet different research needs. Search trends for "bulk 5-bromo-2-pyridinylmethyl acetamide" and "custom synthesis of bromo-substituted acetamides" reflect its growing market demand. Price fluctuations often correlate with bromine commodity markets, a detail procurement specialists monitor closely.

In conclusion, Acetamide, N-[(5-bromo-2-pyridinyl)methyl]- (CAS No. 1616099-38-7) represents a multifaceted chemical entity bridging medicinal chemistry, materials science, and sustainable synthesis. Its continued study addresses pressing challenges in drug resistance, renewable energy materials, and atom-efficient catalysis – all dominant themes in contemporary scientific discourse.